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Compound of Interest

Compound Name: Triazophos-D5

Cat. No.: B13436747

For Researchers, Scientists, and Drug Development Professionals

This guide serves as a technical resource for professionals seeking to procure Triazophos-D5
for analytical and research purposes. Triazophos-D5 is the deuterated form of Triazophos, an
organophosphate insecticide.[1][2] As a stable isotope-labeled compound, it is primarily utilized
as an internal standard in quantitative analysis, particularly in chromatography-mass
spectrometry techniques, to ensure the accuracy and reliability of results.[3]

Procurement and Supplier Information

Triazophos-D5 is available from several specialized chemical suppliers that provide reference
standards for analytical testing. When purchasing, it is crucial to obtain a Certificate of Analysis
(CoA) to verify the identity, purity, and concentration of the material.[4][5] Pricing is typically
available upon request, and quantities are generally offered in milligram increments.

Table 1: Summary of Triazophos-D5 Suppliers and Technical Data
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Molecular .
. Product CAS Molecular . Available
Supplier Weight ( .
Name Number Formula Quantities
g/mol )
Triazophos
LGC 1773496-62- C12H11DsN30 1 mg, 5 mg,
D5 (Phenyl 318.34
Standards 0 3PS 10 mg
D5)
HPC
D5- 1773496-62- Ci12H11DsNsO
Standards ] 318.34 1x10 mg
Triazophos 0 3PS
Inc.
MedChemEx  Triazophos- 1773496-62- C12H16N3OsP N Samples
Not specified ]
press (MCE) d5 0 S available
. . 10 mg
Supelco (via Triazophos- N N N ) ]
Not Specified  Not Specified  Not Specified  (Discontinued
SLS Ireland) (phenyl-d5)

)

Note: The molecular formula for Triazophos-D5 provided by LGC Standards and HPC

Standards Inc. (C12H11DsNsOsPS) accurately reflects the deuteration on the phenyl group.

Data should always be confirmed with the supplier's Certificate of Analysis.

Experimental Protocols and Methodologies

Detailed, specific experimental protocols for Triazophos-D5 are not typically provided by

suppliers. As an analytical standard, its application is dependent on the specific matrix (e.g.,

water, soil, biological tissue) and the analytical instrumentation being used. Researchers are

expected to develop and validate their own analytical methods based on established scientific

literature and guidelines.

A general workflow for the use of Triazophos-D5 as an internal standard in a quantitative

analysis, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS), would involve the following steps:

o Sample Preparation: The sample of interest is extracted to isolate the target analyte

(unlabeled Triazophos).
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 Internal Standard Spiking: A precise and known amount of Triazophos-D5 is added to the
sample extract.

 Instrumental Analysis: The spiked extract is injected into the GC-MS or LC-MS system.

« Data Analysis: The signal intensity of the target analyte is measured relative to the signal
intensity of the Triazophos-D5 internal standard. This ratio is used to calculate the
concentration of the analyte in the original sample, correcting for any sample loss during
preparation or variations in instrument response.

Logical Workflow for Procurement and Use

The process of acquiring and utilizing an analytical standard like Triazophos-D5 follows a
structured workflow from initial identification of need to final data analysis.
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Caption: Workflow for Analytical Standard Procurement and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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